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Compound of Interest

Compound Name: Norazine

Cat. No.: B3065111 Get Quote

Disclaimer: Norazine (CAS 3004-71-5) is a known herbicidal compound belonging to the

triazine class. However, detailed public-domain data from extensive field trials, including

specific application rates, crop tolerance thresholds, and weed control efficacy percentages,

are not readily available in peer-reviewed scientific literature or regulatory documentation. The

following notes are based on the established mechanism of action for triazine herbicides and

general principles of pre-emergent weed control research.

Introduction
Norazine, with the chemical formula C₇H₁₂ClN₅, is a triazine herbicide intended for the pre-

emergent control of a range of broadleaf and grassy weeds.[1] Its primary application is in

agricultural settings, particularly for crops like corn and soybeans.[1] As a pre-emergent

herbicide, Norazine is applied to the soil before weed seeds germinate, forming a chemical

barrier that inhibits their growth and establishment.[1]

Chemical Properties:

IUPAC Name: 6-chloro-4-N-methyl-2-N-propan-2-yl-1,3,5-triazine-2,4-diamine

Molecular Formula: C₇H₁₂ClN₅

Molecular Weight: 201.66 g/mol

Chemical Class: Triazine Herbicide
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Mechanism of Action
Norazine's herbicidal activity stems from its ability to disrupt photosynthesis.[1] Like other

triazine herbicides, it functions as a potent inhibitor of Photosystem II (PSII), a critical protein

complex in the photosynthetic electron transport chain located in the thylakoid membranes of

chloroplasts.[1]

Norazine binds to the D1 protein within the PSII complex.[1] This binding action blocks the flow

of electrons, which in turn halts the production of ATP and NADPH, the energy-carrying

molecules essential for carbon fixation. The inhibition of electron transport leads to a cascade

of damaging effects, including the generation of reactive oxygen species that cause lipid

peroxidation and membrane damage, ultimately resulting in weed death.[1]
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Caption: Mechanism of Norazine as a Photosystem II inhibitor.

Quantitative Data Summary
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Specific quantitative data on Norazine's performance is not available in the public domain. For

research purposes, dose-response studies would be necessary to determine optimal

application rates and efficacy. The tables below are templates illustrating how such data would

be presented.

Table 1: Hypothetical Pre-emergent Efficacy of Norazine on Key Weed Species

Target Weed Species
Application Rate (kg
a.i./ha)

Weed Control (%) (60 Days
After Treatment)

Amaranthus retroflexus
(Redroot Pigweed)

Data not available Data not available

Chenopodium album

(Common Lambsquarters)
Data not available Data not available

Setaria faberi (Giant Foxtail) Data not available Data not available

| Abutilon theophrasti (Velvetleaf) | Data not available | Data not available |

Table 2: Hypothetical Crop Tolerance to Pre-emergent Norazine Applications

Crop Species
Application Rate
(kg a.i./ha)

Crop Injury Rating
(%) (30 Days After
Application)

Yield Impact (%)

Corn (Zea mays) Data not available Data not available Data not available

| Soybean (Glycine max) | Data not available | Data not available | Data not available |

Table 3: Environmental Fate Profile of Norazine

Parameter Value

Soil Half-life (t½) Data not available

Organic Carbon Partition Coefficient (Koc) Estimated: 500-1000 (moderate mobility)[1]
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| Primary Degradation Pathway | Microbial degradation (presumed, similar to other triazines) |

Experimental Protocols
The following are generalized protocols for evaluating a pre-emergent herbicide like Norazine.

Specific rates and parameters would need to be determined through preliminary range-finding

studies.

4.1 Protocol: Greenhouse Efficacy and Crop Safety Assessment

Objective: To determine the dose-dependent efficacy of Norazine on target weeds and its

safety on selected crops in a controlled greenhouse environment.

Materials:

Technical grade Norazine

Appropriate solvent and formulation reagents

Potting soil mix (e.g., sandy loam)

Pots (e.g., 10 cm diameter)

Seeds of target weed species and crop species (e.g., corn, soybean)

Laboratory sprayer calibrated to deliver a precise volume

Greenhouse with controlled temperature, humidity, and lighting

Procedure:

Pot Preparation: Fill pots with soil mix, leaving a 2 cm headspace.

Seeding: Sow a predetermined number of seeds (e.g., 10-20) of a single weed or crop

species per pot at a depth of 1-2 cm.

Herbicide Preparation: Prepare stock solutions of Norazine and create a series of dilutions

to test a range of application rates (e.g., 0.25x, 0.5x, 1x, 2x, 4x of a hypothetical field rate).
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Include an untreated control.

Application: Arrange pots in a randomized complete block design within the laboratory

sprayer chamber. Apply the herbicide solutions evenly to the soil surface.

Incubation: Transfer pots to the greenhouse. Water pots lightly to activate the herbicide, then

maintain optimal moisture for germination and growth.

Data Collection:

At 14, 28, and 42 days after treatment (DAT), count the number of emerged weeds/crop

plants.

Assess crop injury using a 0-100% scale (0 = no injury, 100 = plant death).

At the final time point, harvest the above-ground biomass, dry in an oven (e.g., 70°C for 72

hours), and record the dry weight.

Analysis: Calculate the percent weed control and percent crop injury relative to the untreated

control. Analyze data using ANOVA to determine significant differences between treatments.
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Caption: Workflow for evaluating pre-emergent herbicide efficacy.
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4.2 Protocol: Field Trial for Weed Control Evaluation

Objective: To evaluate the efficacy of Norazine for pre-emergent weed control under real-world

agricultural conditions.

Materials:

Formulated Norazine product

Calibrated field plot sprayer

Field site with a known history of target weed infestation

Crop seeds (e.g., corn or soybean)

Standard field plot equipment (planter, etc.)

Procedure:

Site Selection & Preparation: Choose a field with uniform soil type and weed pressure.

Perform primary tillage as per standard local practice.

Plot Design: Establish small plots (e.g., 3m x 10m) using a randomized complete block

design with at least 3-4 replications per treatment. Include an untreated (weedy) check and a

weed-free (hand-weeded) check.

Planting: Plant the desired crop at the appropriate seeding rate and depth.

Herbicide Application: Within 48 hours of planting, apply Norazine at various predetermined

rates using a calibrated sprayer to ensure uniform coverage.

Data Collection:

Weed Control: At 30, 60, and 90 days after treatment (DAT), assess weed control. This

can be done by counting weed density (number of plants per square meter) and/or by

visual ratings on a 0-100% scale.
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Crop Tolerance: Visually assess crop injury (stunting, chlorosis, necrosis) at 15, 30, and 60

DAT on a 0-100% scale.

Yield: At crop maturity, harvest the center rows of each plot and determine the grain yield,

adjusting for moisture content.

Analysis: Use appropriate statistical methods (e.g., ANOVA, regression analysis) to compare

weed control, crop injury, and yield among the different herbicide rates and the control plots.

Environmental Fate and Considerations
The environmental behavior of Norazine is presumed to be similar to other triazine herbicides.

Soil Interactions: Triazines adsorb to soil colloids, particularly clay minerals and organic

matter.[1] This adsorption influences their mobility and bioavailability. Norazine is expected

to have moderate mobility, reducing the immediate risk of leaching into groundwater but

allowing for microbial access for degradation.[1]

Degradation: The primary route of dissipation for triazine herbicides in the soil is microbial

degradation. The rate of degradation is influenced by soil temperature, moisture, pH, and

microbial activity.

Non-Target Effects: Research indicates that Norazine may pose risks to some non-target

organisms, including beneficial soil microorganisms.[1] Care should be taken to avoid

application near sensitive areas or non-target vegetation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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